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Compound of Interest

Compound Name: II-B08

Cat. No.: B1674430 Get Quote

Technical Support Center: II-B08
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability, storage, and handling of the SHP2

inhibitor, II-B08.

Frequently Asked Questions (FAQs)
Q1: What is II-B08 and what is its primary target?

A1: II-B08 is a cell-permeable, reversible, and non-competitive inhibitor of the protein tyrosine

phosphatase SHP2.[1][2] It targets the catalytic domain of SHP2, blocking its function in

intracellular signaling pathways.[1]

Q2: How should I store the solid form of II-B08?

A2: The solid form of II-B08 should be stored at +2°C to +8°C.[1] It should be protected from

light and kept in a tightly sealed vial. It is shipped at ambient temperature, and short periods at

warmer temperatures (less than one week) are not expected to significantly affect its efficacy.

[1]

Q3: What is the recommended procedure for preparing stock solutions of II-B08?

A3: It is recommended to reconstitute II-B08 in DMSO. For example, a 100 mg/mL stock

solution can be prepared. After reconstitution, it is crucial to aliquot the stock solution into

tightly sealed vials and freeze them at -20°C for long-term storage.[1][3]
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Q4: How stable are the stock solutions of II-B08?

A4: Stock solutions of II-B08 are stable for up to six months when stored at -20°C.[1][3] It is

advisable to use the prepared solutions as soon as possible and avoid repeated freeze-thaw

cycles.

Q5: Is II-B08 selective for SHP2?

A5: II-B08 exhibits selectivity for SHP2 over other protein tyrosine phosphatases. For instance,

its inhibitory activity against SHP1 and PTP1B is lower than against SHP2.[2] Please refer to

the quantitative data table below for specific IC50 values.
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Issue Possible Cause Recommended Solution

No or low inhibitory activity

observed in the experiment.

Improper storage: The

compound may have degraded

due to incorrect storage

conditions.

Verify that the solid compound

and stock solutions have been

stored according to the

recommended guidelines

(+2°C to +8°C for solid, -20°C

for aliquoted stock solutions).

Incorrect concentration: The

final concentration of II-B08 in

the assay may be too low.

Confirm the calculations for

dilution and ensure the final

concentration is within the

effective range for inhibiting

SHP2 (IC50 is approximately

5.5 µM).[1][2]

Cell permeability issues: In

cell-based assays, the

compound may not be

efficiently entering the cells.

II-B08 is described as cell-

permeable.[1] However, you

may consider optimizing

incubation times or using a

different cell line to rule out

cell-specific permeability

issues.

Inconsistent results between

experiments.

Stock solution degradation:

Repeated freeze-thaw cycles

of the stock solution can lead

to degradation.

Always use freshly thawed

aliquots for each experiment.

Avoid using a stock solution

that has been thawed and

refrozen multiple times.

Variability in experimental

setup: Minor differences in cell

density, incubation times, or

reagent concentrations can

lead to variability.

Standardize all experimental

parameters and include

appropriate positive and

negative controls in every

experiment.

Unexpected off-target effects. Inhibition of other

phosphatases: Although

selective, at higher

Use the lowest effective

concentration of II-B08 and

consider performing counter-

screening against other
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concentrations, II-B08 may

inhibit other phosphatases.[1]

relevant phosphatases to

confirm the specificity of the

observed effects.

Quantitative Data
Table 1: Inhibitory Activity of II-B08 against various Protein Tyrosine Phosphatases

Phosphatase IC50 (µM)

SHP2 5.5[1][2]

SHP1 15.7[1][2]

PTP1B 14.3[1][2]

FAP1 20.3[1]

Lyp 25.0[1]

CD45 30.0[1]

LMWPTP 31.1[1]

Cdc14A >50[1]

HePTP >50[1]

LAR >50[1]

PTPα >50[1]

VHR >50[1]

Table 2: Storage and Stability of II-B08
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Form
Storage
Temperature

Stability
Special
Instructions

Solid +2°C to +8°C Up to 6 months Protect from light.[1]

Stock Solution (in

DMSO)
-20°C Up to 6 months[1][3]

Aliquot to avoid

freeze-thaw cycles.[1]

[3]

Experimental Protocols
Protocol 1: Preparation of II-B08 Stock Solution

Allow the vial of solid II-B08 to equilibrate to room temperature for at least 60 minutes before

opening.

Add the appropriate volume of dimethyl sulfoxide (DMSO) to the vial to achieve the desired

stock concentration (e.g., 100 mg/mL).

Vortex briefly to ensure the compound is fully dissolved.

Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.

Store the aliquots at -20°C.

Protocol 2: In Vitro SHP2 Inhibition Assay (General Outline)

This is a generalized protocol and may need to be optimized for specific experimental

conditions.

Recombinantly express and purify the SHP2 catalytic domain.

Prepare a reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 1 mM DTT).

Use a suitable phosphatase substrate, such as p-nitrophenyl phosphate (pNPP).

Prepare serial dilutions of II-B08 in the reaction buffer.
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In a 96-well plate, add the SHP2 enzyme, the II-B08 dilutions (or vehicle control), and the

reaction buffer.

Initiate the reaction by adding the pNPP substrate.

Incubate at the optimal temperature for the enzyme (e.g., 37°C) for a defined period.

Stop the reaction by adding a stop solution (e.g., 1 M NaOH).

Measure the absorbance of the product (p-nitrophenol) at 405 nm using a plate reader.

Calculate the percent inhibition for each concentration of II-B08 and determine the IC50

value by fitting the data to a dose-response curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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